3-Isopropoxy-4-nitrobenzoic acid

• IUPAC Name: 4-nitro-3-propan-2-yloxybenzoic acid
• InChI: InChI=1S/C10H11NO5/c1-6(2)16-9-5-7(10(12)13)3-4-8(9)11(14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key: USHZRNJOYADWDS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C10H11NO5
• DSSTOX Substance ID: DTXSID20345243
• Molecular Weight: 225.20 g/mol
• CAS No.: 379261-85-5

Description

3-Isopropoxy-4-nitrobenzoic acid is an organic compound with the molecular formula C10H11NO5 and a molecular weight of 225.2 g/mol .

Scientific Research Applications

3-Isopropoxy-4-nitrobenzoic acid has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential use in drug development and therapeutic applications.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

Target of Action

Nitro compounds, such as 3-isopropoxy-4-nitrobenzoic acid, are a significant class of nitrogen derivatives . They are often involved in various chemical reactions, including Suzuki–Miyaura coupling , which is a widely applied transition metal-catalyzed carbon–carbon bond-forming reaction .

Mode of Action

Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .

Biochemical Pathways

For example, in the oxidative degradation pathway, the nitro group is released as nitrous acid from the aromatic ring by nitroaromatic dioxygenases .

Pharmacokinetics

The general properties of nitro compounds suggest that they have lower volatility than ketones of about the same molecular weight . This could potentially impact the bioavailability of this compound.

Result of Action

Nitro compounds can undergo various chemical reactions, leading to the formation of new compounds . For instance, the Suzuki–Miyaura coupling process can result in the formation of new carbon–carbon bonds .

Action Environment

The synthesis of similar compounds has been shown to be influenced by factors such as temperature and base concentration . For instance, the synthesis of 2-isopropoxy-4-nitrobenzoic acid was accomplished in high yield working at room temperature and using lithium hydroxide instead of concentrated NaOH .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of 3-Isopropoxy-4-nitrobenzoic acid typically involves the nitration of benzoic acid derivatives followed by esterification. One common method involves the nitration of 3-hydroxybenzoic acid to form 3-hydroxy-4-nitrobenzoic acid, which is then esterified with isopropanol under acidic conditions to yield this compound .

Industrial Production Methods

Industrial production methods for this compound often involve large-scale nitration and esterification processes. These methods are optimized for high yield and purity, utilizing continuous flow reactors and advanced purification techniques to ensure consistent product quality .

Chemical Reactions Analysis

Types of Reactions

3-Isopropoxy-4-nitrobenzoic acid undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The isopropoxy group can be substituted with other alkoxy groups or functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Reduction: Common reagents include hydrogen gas with palladium on carbon (Pd/C) as a catalyst.

Substitution: Reagents such as alkyl halides and strong bases (e.g., sodium hydride) are used for nucleophilic substitution reactions.

Major Products Formed

Reduction: The major product is 3-Isopropoxy-4-aminobenzoic acid.

Substitution: Depending on the substituent used, various alkoxy or functionalized benzoic acids can be formed.

Comparison with Similar Compounds

Similar Compounds

3-Hydroxy-4-nitrobenzoic acid: Similar in structure but with a hydroxyl group instead of an isopropoxy group.

4-Nitrobenzoic acid: Lacks the isopropoxy group, making it less hydrophobic.

3-Isopropoxybenzoic acid: Lacks the nitro group, affecting its reactivity and biological activity.

Uniqueness

3-Isopropoxy-4-nitrobenzoic acid is unique due to the presence of both the isopropoxy and nitro groups, which confer distinct chemical and biological properties.

Synthesis routes and methods I

Procedure details

To a solution of 4-nitro-3-isopropoxy-ethylbenzoate (11.85 g, 0.047 mol) in ethanol (200 mL) was added a solution of potassium hydroxide (2.6 g, 0.047 mol) in water (5 mL). The reaction mixture was heated to reflux for 2 hours. The ethanol volume was reduced to 100 mL and the mixture then poured into 1 N HCl (100 mL). The crystals that precipitated, were filtered off and dried in a vacuum oven to yield 9.35 g (88%) of 4-nitro-3-isopropoxybenzoic acid. MS ES− 225, ES+ 223.

Synthesis routes and methods II

Procedure details

Synthesis routes and methods III

Procedure details

To a solution of 1.0 g (4.2 mole) of 3-isopropoxy-4-nitro-benzoic acid methyl ester in 20 mL of methanol was added 8.4 mL (8.4 mole) of 1M lithium hydroxide. The mixture was stirred at room temperature for 2 hours. The mixture was partially concentrated under reduced pressure and then acidified to by addition of 1 M of hydrochloric acid. The solid, which formed, was collected by filtration, washed with water and dried under vacuum to give 0.93 g of 3-isopropoxy-4-nitro-benzoic acid as a white solid.